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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B127983 Get Quote

Technical Support Center: ZD 7155
Hydrochloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with ZD 7155 hydrochloride. Below you will find

frequently asked questions, troubleshooting guides, and detailed protocols to ensure the

stability and effective use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid ZD 7155 hydrochloride?

A1: Solid ZD 7155 hydrochloride should be stored desiccated at +4°C for long-term stability.[1]

[2] For shorter periods, some suppliers ship the compound at room temperature.[3][4] It is

important to keep the compound sealed and away from moisture.[3][5]

Q2: How should I store stock solutions of ZD 7155 hydrochloride?

A2: The storage conditions for stock solutions depend on the solvent and the desired storage

duration. For solutions in DMSO, it is recommended to store them at -80°C for up to 6 months

or at -20°C for up to 1 month.[3] Always store solutions in sealed containers to prevent

moisture absorption and solvent evaporation.[3]

Q3: What is the solubility of ZD 7155 hydrochloride in common solvents?
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A3: ZD 7155 hydrochloride has good solubility in DMSO, reaching up to 250 mg/mL (526.33

mM) with the aid of ultrasonication.[3][5] It is also soluble in water up to 10 mM with gentle

warming.[1] Another source suggests a solubility of 4.17 mg/mL (8.78 mM) in water with

ultrasonication and heating to 60°C.[3]

Q4: Is ZD 7155 hydrochloride stable in aqueous solutions?

A4: While soluble in water, the long-term stability of ZD 7155 hydrochloride in aqueous

solutions at various pH values has not been extensively reported in publicly available literature.

For aqueous working solutions, it is recommended to prepare them fresh from a stock solution

and use them promptly. If you need to store an aqueous stock solution, it should be filter-

sterilized and stored at -20°C for a short period, although stability under these conditions

should be validated for your specific experimental needs.

Data Presentation
Table 1: Recommended Storage Conditions for ZD 7155 Hydrochloride

Form
Storage
Temperature

Duration Additional Notes

Solid +4°C Long-term

Desiccate, keep

sealed and away from

moisture.[1][2]

Solution in DMSO -80°C Up to 6 months

Keep sealed and

away from moisture.

[3]

Solution in DMSO -20°C Up to 1 month

Keep sealed and

away from moisture.

[3]

Solution in Water -20°C
Short-term (validation

recommended)

Prepare fresh for best

results.

Table 2: Solubility of ZD 7155 Hydrochloride
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Solvent Concentration Conditions

DMSO 250 mg/mL (526.33 mM)
Ultrasonic assistance may be

needed.[3][5]

Water 10 mM
Gentle warming may be

required.[1]

Water 4.17 mg/mL (8.78 mM)
Ultrasonic and warming to

60°C may be needed.[3]

Troubleshooting Guide
Q5: I am observing a lower than expected potency of ZD 7155 hydrochloride in my cell-based

assay. What could be the cause?

A5: A decrease in potency can be due to several factors:

Improper Storage: Verify that the solid compound and stock solutions have been stored

according to the recommendations. Prolonged storage at room temperature or improper

storage of solutions can lead to degradation.

Degradation in Assay Media: The compound's stability in your specific cell culture medium at

37°C over the course of your experiment may be limited. Consider preparing fresh dilutions

of the compound just before adding it to your cells.

Adsorption to Plastics: Like many hydrophobic molecules, ZD 7155 hydrochloride may

adsorb to plastic labware. To minimize this, use low-adhesion plastics or pre-rinse pipette

tips and tubes with the solvent or media.

Cell Health and Receptor Expression: Ensure your cells are healthy and expressing the AT1

receptor at sufficient levels.

Q6: My ZD 7155 hydrochloride solution appears cloudy or has precipitated. What should I do?

A6: Cloudiness or precipitation can occur for a few reasons:
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Low Temperature: If a concentrated stock solution was stored at a low temperature, the

compound might have precipitated. Gently warm the solution and vortex or sonicate to

redissolve the compound.

Solvent Evaporation: Over time, especially if not sealed properly, the solvent can evaporate,

increasing the compound's concentration beyond its solubility limit.

Hygroscopic DMSO: If using DMSO as a solvent, be aware that it is hygroscopic. The

absorption of water can decrease the solubility of the compound. Use freshly opened or

properly stored anhydrous DMSO.[3]

Q7: How can I confirm the identity and purity of my ZD 7155 hydrochloride?

A7: If you suspect degradation or contamination, the identity and purity of the compound can

be confirmed using analytical techniques such as High-Performance Liquid Chromatography

(HPLC) to check for purity and the presence of degradation products, and Mass Spectrometry

(MS) to confirm the molecular weight of the parent compound.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO:

Materials:

ZD 7155 hydrochloride (Molecular Weight: 474.99 g/mol )

Anhydrous DMSO

Sterile, low-adhesion microcentrifuge tubes

Calibrated pipettes

Vortex mixer and/or sonicator

Procedure:

1. Allow the vial of solid ZD 7155 hydrochloride to equilibrate to room temperature before

opening to prevent moisture condensation.
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2. Weigh out the desired amount of the solid compound using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 4.75 mg of ZD 7155

hydrochloride.

3. Transfer the weighed compound to a sterile microcentrifuge tube.

4. Add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of

DMSO.

5. Vortex the tube thoroughly until the solid is completely dissolved. If necessary, use a

sonicator for a few minutes to aid dissolution.

6. Aliquot the stock solution into smaller volumes in sterile, sealed tubes to avoid repeated

freeze-thaw cycles.

7. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]
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Caption: Simplified AT1 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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